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Primary Target and Known Mechanisms

The table below summarizes the core mechanistic and selectivity information available for Pelitinib.

Aspect Description

Primary Known Target Epidermal growth factor receptor (EGFR); irreversible inhibitor [1] [2].

Other Direct Targets HER2 (ErbB-2) [3]; Peroxiredoxin 4 (PRDX4, induces degradation) [4]; E2
conjugating enzymes (UBE2L3, UBE2K, etc.) and E3 ligase TRIM25 [4].

Key Downstream
Pathway Effects

Inhibits MAPK (ERK, JNK, p38) and Akt signaling pathways [1].

Effects on Drug
Transporters

Inhibits ABCB1 (P-gp) and ABCG2 transporters, functioning as a competitive
inhibitor to reverse multidrug resistance [5].

Experimental Data and Methodologies

The studies providing the data above employed the following key experimental methods:

Target Protein Profiling (Chemoproteomics): A label-free quantitative chemoproteomics approach

was used to identify Pelitinib's direct cellular targets. This involved using a iodoacetamide alkyne
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chemical probe to covalently bind target proteins, which were then identified via mass spectrometry.

Statistical significance was set at a fold change > 3.5 and a p-value < 0.05 [4].
Functional Assays for Migration/Invasion:

Cell Viability: Assessed using assays like sulforhodamine B to determine cytotoxicity [5].
Wound Healing Assay: Used to measure cell migration capacity. Pelitinib significantly

inhibited wound closure in HCC cell lines [1].
Transwell Invasion & Spheroid Invasion Assays: Evaluated the ability of cells to invade

through a Matrigel-coated membrane or from a 3D spheroid, respectively [1].
Gelatin Zymography: Measured the activity of matrix metalloproteinases (MMP-2 and MMP-

9), which are crucial for degrading the extracellular matrix during invasion [1].
Analysis of Signaling Pathways: Immunoblotting (Western blotting) was performed to measure the

expression and phosphorylation levels of key proteins (e.g., EMT-TFs like Twist1, Snail1; MAPKs;
Akt) to elucidate the molecular mechanisms affected by Pelitinib [1].

Signaling Pathway and Experimental Workflow
Diagrams

The diagrams below, generated using Graphviz, illustrate the key signaling pathways affected by Pelitinib

and the workflow for the chemoproteomics study.

Pelitinib's Action on EGFR and Downstream Signaling

This diagram summarizes the mechanisms by which Pelitinib inhibits migration and invasion, particularly in

hepatocellular carcinoma (HCC) cells, as revealed by the cited research [1].
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Workflow for Target Identification via Chemoproteomics

This diagram outlines the key experimental steps for identifying Pelitinib's direct cellular targets using a

chemoproteomics approach [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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